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Compound of Interest

Compound Name: CVT-12012

Cat. No.: B1669353 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and experimental

integrity. This document provides essential, immediate safety and logistical information for the

handling of CVT-12012, a potent and orally bioavailable stearoyl-CoA desaturase (SCD)

inhibitor.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of CVT-12012 is the first step

toward safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 1018675-35-8

Molecular Formula C₂₁H₂₁F₃N₄O₃

Molecular Weight 434.4 g/mol

Appearance Crystalline solid

Purity ≥98%

UV/Vis (λmax) 228, 379 nm

Solubility in Ethanol Approx. 1 mg/mL

Solubility in DMSO and DMF Approx. 30 mg/mL[1]

Aqueous Solubility

Sparingly soluble. A 1:6 solution of DMSO:PBS

(pH 7.2) has a solubility of approx. 0.14 mg/mL.

[1]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) from Cayman Chemical, CVT-12012 is not classified

as a hazardous substance according to the Globally Harmonized System (GHS). However,

another SDS suggests that the material may be irritating to mucous membranes and the upper

respiratory tract and may be harmful by inhalation, ingestion, or skin absorption.[2] It is also

noted that the toxicological properties have not been thoroughly investigated.[2] Therefore, it is

prudent to handle CVT-12012 as a potentially hazardous substance and to adhere to standard

laboratory safety protocols.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling CVT-
12012:
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PPE Category Recommendation

Eye Protection Safety glasses or goggles.

Hand Protection Compatible chemical-resistant gloves.

Skin and Body Protection Laboratory coat.

Respiratory Protection

Not generally required under normal use with

adequate ventilation. If dust is generated, a

NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling CVT-12012 will minimize exposure and ensure safety.

Preparation: Before handling, ensure that the work area is clean and that all necessary PPE

is readily available and in good condition. An eyewash station and safety shower should be

accessible.

Weighing and Solution Preparation:

Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of any dust.

To prepare a stock solution, dissolve CVT-12012 in an appropriate organic solvent such as

DMSO or DMF.[1] The solvent should be purged with an inert gas.[1]

For aqueous buffers, first dissolve the compound in DMSO and then dilute with the

aqueous buffer of choice.[1] It is not recommended to store the aqueous solution for more

than one day.[1]

Experimental Use:

When using CVT-12012 in experiments, avoid direct contact with the skin and eyes.

Avoid generating aerosols or mists.

Storage:
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Store CVT-12012 as a crystalline solid at -20°C for long-term stability (≥4 years).[1]

Keep the container tightly closed.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures:

Exposure Route First-Aid Measures

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.[2]

Ingestion

Wash out the mouth with water, provided the

person is conscious. Do NOT induce vomiting.

Seek immediate medical attention.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2]

Disposal Plan

All waste materials containing CVT-12012 should be treated as chemical waste.

Waste Collection: Collect all unused material and contaminated disposables (e.g., pipette

tips, gloves) in a designated, labeled hazardous waste container.

Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Do not allow the product to enter sewers or waterways.

Experimental Protocol: Preparation of a Stock Solution

To prepare a 10 mM stock solution of CVT-12012 in DMSO:
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Calculate the required mass of CVT-12012 using its molecular weight (434.4 g/mol ). For 1

mL of a 10 mM solution, 0.4344 mg of CVT-12012 is needed.

Accurately weigh the calculated amount of solid CVT-12012 in a suitable container.

Add the appropriate volume of DMSO to the solid.

Vortex or sonicate the mixture until the solid is completely dissolved.

Store the stock solution at -20°C.
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Safe Handling and Disposal Workflow for CVT-12012
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Caption: Workflow for the safe handling and disposal of CVT-12012.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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